Cas no 70010-48-9 (4-(2-Thienyl)aniline)

• Product Name: 4-(2-Thienyl)aniline
• CAS No: 70010-48-9
• MF: C₁₀H₉NS
• MW: 175.250160932541
• MDL: MFCD01224064
• CID: 90493
• PubChem ID: 24884042
• Update Time: 2025-10-18

4-(2-Thienyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Thiophen-2-yl)aniline
• 4-(2-Thienyl)aniline
• 4-(2-THIENYL)ANILINE HYDROCHLORIDE
• 4-Thiophen-2-ylaniline
• 4-THIOPHEN-2-YLPHENYLAMINE
• 4-Thiophen-2-yl-phenylamine
• 4-(2-Thienyl)-anilin
• 4-(Thiophen-2-yl)-anilin
• BAS 04197142
• 4-(thiophen-2-yl)benzenamine
• SCHEMBL830311
• CS-0206263
• BB 0222532
• AKOS000124613
• 1-(2-thienyl)-4-aminobenzene
• 4-(Thiophen-2-yl)aniline, 97%
• Benzenamine, 4-(2-thienyl)-
• SB67064
• WPNWHSQJRALLBJ-UHFFFAOYSA-N
• AS-6300
• MFCD01224064
• 70010-48-9
• DTXSID90360069
• BP-20575

• MDL： MFCD01224064
• Inchi： 1S/C10H9NS/c11-9-5-3-8(4-6-9)10-2-1-7-12-10/h1-7H,11H2
• InChI Key： WPNWHSQJRALLBJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 175.04600
• Monoisotopic Mass: 175.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54.3A^2

Experimental Properties

• Color/Form: Brown or cream powder
• Density: 1.196
• Melting Point: 74-78 °C
• Boiling Point: 307°C at 760 mmHg
• Flash Point: 139.5°C
• Refractive Index: 1.65
• PSA: 54.26000
• LogP: 3.57850
• Solubility: Insoluble in water

4-(2-Thienyl)aniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H318-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/37/39-S39
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• PackingGroup：III

Additional information on 4-(2-Thienyl)aniline

Introduction to 4-(2-Thienyl)aniline (CAS No. 70010-48-9)

4-(2-Thienyl)aniline, also known by its CAS number 70010-48-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of an aniline moiety substituted with a 2-thienyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.

The molecular formula of 4-(2-Thienyl)aniline is C₉H₉NS, and it has a molecular weight of approximately 163.23 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for use in a wide range of experimental conditions and formulations.

In recent years, 4-(2-Thienyl)aniline has been the subject of extensive research due to its potential applications in the development of new materials and pharmaceuticals. One notable area of interest is its use as an intermediate in the synthesis of various heterocyclic compounds, which are crucial components in many drugs and functional materials. For instance, studies have shown that derivatives of 4-(2-Thienyl)aniline can be used to synthesize novel antitumor agents and antimicrobial compounds.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 4-(2-Thienyl)aniline-based derivatives as potent inhibitors of specific enzymes involved in cancer progression. The researchers synthesized a series of compounds derived from 4-(2-Thienyl)aniline and evaluated their inhibitory activity against tyrosine kinase enzymes. The results demonstrated that several derivatives exhibited significant inhibitory effects, suggesting their potential as lead compounds for the development of new anticancer drugs.

Beyond its pharmaceutical applications, 4-(2-Thienyl)aniline has also shown promise in the field of materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research in this area has focused on optimizing the molecular structure to enhance the performance of these devices. For example, a study published in Advanced Materials explored the use of 4-(2-Thienyl)aniline-based polymers as hole-transporting materials in OLEDs, demonstrating improved device efficiency and stability.

The environmental impact and safety profile of 4-(2-Thienyl)aniline are also important considerations. Studies have shown that the compound is relatively stable under normal conditions but may decompose at high temperatures or in the presence of strong acids or bases. Proper handling and storage are essential to ensure its safety and efficacy. Additionally, toxicological studies have indicated that while 4-(2-Thienyl)aniline is not highly toxic, it should be handled with care to avoid skin contact or inhalation.

In conclusion, 4-(2-Thienyl)aniline (CAS No. 70010-48-9) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it a valuable intermediate for the synthesis of novel compounds with diverse functionalities. Ongoing research continues to uncover new possibilities for its use in drug development, materials science, and other advanced applications.